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Compound of Interest

Compound Name: avenic acid A

Cat. No.: B1255293

Avenic acid A is a non-proteinogenic amino acid that functions as a phytosiderophore, a class
of low-molecular-weight, high-affinity iron-chelating compounds secreted by the roots of
graminaceous plants (grasses) in response to iron deficiency.[1][2] First isolated from the root
exudates of oats (Avena sativa), avenic acid A plays a crucial role in the plant's strategy for
acquiring iron from the soil, particularly in alkaline and calcareous conditions where iron
solubility is low.[1] This technical guide provides an in-depth overview of the physicochemical
properties of avenic acid A, its biosynthetic pathway, and the experimental protocols used for
its study, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties

Avenic acid A is a member of the mugineic acid family of phytosiderophores.[1] Its structure,
featuring multiple carboxyl, hydroxyl, and amino groups, enables the efficient chelation of ferric
iron (Fe3*) and other metal ions.[1][3] The key physicochemical properties of avenic acid A are
summarized in the table below.
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Property Value Reference
Molecular Formula C12H22N20s [11[4]15]16]
Molecular Weight 322.31 g/mol [1][4]

Monoisotopic Mass

322.13761569 Da

[5]

CAS Number

76224-57-2

[1]14]

IUPAC Name

4-({1-carboxy-3-[(1-carboxy-3-
hydroxypropyl)amino]propyl}a
mino)-2-hydroxybutanoic acid

Synonyms

Avenic acid, Avenic acid A, N-
[(S)-3-Carboxy-3-[[(S)-3-
carboxy-3-
hydroxypropyl]lamino]propyl]-L-
homoserine

[7]

InChl

InChl=1S/C12H22N208/c15-
6-3-8(11(19)20)13-4-1-
7(10(17)18)14-5-2-
9(16)12(21)22/h7-9,13-16H,1-
6H2,(H,17,18)(H,19,20)
(H,21,22)

[5]

InChlKey

QUKMQOBHQMWLLR-
UHFFFAOYSA-N

[1]5]

SMILES

C(CNC(CCO)C(=0)0)C(C(=0)
O)NCCC(C(=0)0)O

[5]

Predicted XlogP

-6.6

[5]

Classification

Gamma amino acid and

derivatives, Tricarboxylic acid

Predicted Collision Cross Section (CCS) Data
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Adduct miz Predicted CCS (A?2)  Reference
[M+H]* 323.14488 171.9 [5]
[M+Na]* 345.12682 171.2 [5]
[M-H]- 321.13032 163.9 [5]
[M+NHa]* 340.17142 182.9 [5]
[M+K]* 361.10076 171.6 [5]

Biological Function and Signaling Pathways

Biosynthesis of Avenic Acid A

The biosynthesis of avenic acid A is initiated in the roots of graminaceous plants under iron-
deficient conditions.[1] The pathway begins with the amino acid L-methionine.[8] Three
molecules of S-adenosylmethionine, derived from L-methionine, are condensed to form
nicotianamine (NA), a crucial intermediate in the biosynthesis of all phytosiderophores.[1] In
grasses, NA is then converted to 2'-deoxymugineic acid (DMA), the common precursor for all
mugineic acid family phytosiderophores.[1][8] In oats, DMA is the direct precursor to avenic
acid A.[1][8] This biosynthetic pathway is tightly regulated by the iron status of the plant.[8]

Biosynthesis of Avenic Acid A from L-Methionine.

Iron Acquisition Mechanism

Once synthesized, avenic acid A is secreted from the roots into the rhizosphere, the soil
region directly influenced by root secretions.[1] In the soil, avenic acid A acts as a chelator,
binding to the sparingly soluble ferric iron (Fe3*) to form a stable, soluble Fe(lll)-avenic acid A
complex.[1][8] This complex is then specifically recognized and transported into the root cells
by transporters of the Yellow Stripel/Yellow Stripe-Like (YS1/YSL) family.[1] This entire
process, known as Strategy Il iron acquisition, is characteristic of graminaceous plants.[8]

Iron uptake via Avenic Acid A chelation and transport.

Experimental Protocols

Isolation and Purification
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The isolation of avenic acid A typically involves the collection of root exudates from iron-
deficient oat plants.[8][9] A general workflow for its isolation and purification is as follows:

 Cultivation of Plants: Oat (Avena sativa) plants are grown hydroponically in an iron-deficient
nutrient solution to induce the secretion of phytosiderophores.

» Collection of Root Exudates: The roots of the iron-deficient plants are immersed in deionized
water for a period to collect the secreted compounds.[8]

 Purification: The collected root exudates, which contain a mixture of compounds, are then
subjected to various chromatographic techniques for purification.[8]

o lon-Exchange Chromatography: This is often used as an initial step to separate charged
molecules like amino acids.

o High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a primary
technique for the fine purification of avenic acid A from other phytosiderophores and
contaminants.[1]

General workflow for Avenic Acid A isolation.

Structural Elucidation and Characterization

The structure of avenic acid A has been determined and confirmed using a combination of
spectroscopic methods and chemical synthesis.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C-NMR spectroscopy are used
to determine the carbon-hydrogen framework of the molecule.[8][10] Studies using 13C-
labeled L-methionine have confirmed that three molecules of methionine are incorporated
into the avenic acid A structure.[8][9]

e Mass Spectrometry (MS): Techniques such as Fast Atom Bombardment Mass Spectrometry
(FAB-MS) and, more recently, Liquid Chromatography-Electrospray lonization-Quadrupole-
Time of Flight-Mass Spectrometry (LC-ESI-Q-TOF-MS) are used to determine the molecular
weight and fragmentation patterns of avenic acid A and its metal complexes.[8][11][12]
Tandem MS/MS is patrticularly useful for identifying and confirming the structure of avenic
acid A in complex biological samples.[11][12]
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o Chemical Synthesis: The total synthesis of avenic acid A has been achieved, which serves
to confirm its proposed structure and stereochemistry.[10][13] This also allows for the
production of standards for analytical studies.[14]

Quantification

Quantitative analysis of avenic acid A in biological samples is typically performed using high-
performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (LC-
MS/MS).[1][8] This method offers high sensitivity and specificity, allowing for the detection and
quantification of avenic acid A even at low concentrations in root exudates and plant tissues.
[8] The development of methods to quantify all eight naturally occurring phytosiderophores
simultaneously has been a significant advancement in the field.[8]

In conclusion, avenic acid A is a vital phytosiderophore with well-characterized
physicochemical properties that underpin its biological function in iron acquisition for
graminaceous plants. The methodologies for its isolation, characterization, and quantification
are well-established, providing a solid foundation for further research into its biological roles
and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. avenic acid A | 76224-57-2 | Benchchem [benchchem.com]

. oxfordreference.com [oxfordreference.com]

. researchgate.net [researchgate.net]

. chemicalbook.com [chemicalbook.com]

. PubChemLite - Avenic acid a (C12H22N208) [pubchemlite.lcsb.uni.lu]

. avenic acid A | C12H22N208 | CID 16070004 - PubChem [pubchem.ncbi.nim.nih.gov]

°
~ » ol EEN w N =

. chemwhat.com [chemwhat.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1255293?utm_src=pdf-body
https://academic.oup.com/chemlett/article-pdf/10/6/827/56164922/cl.1981.827.pdf
https://academic.oup.com/chemlett/article/10/6/827/7412906
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/64a7e0399ea64cc167969490/original/total-synthesis-of-13c2-labelled-phytosiderophores-of-the-mugineic-and-avenic-acid-families.pdf
https://www.benchchem.com/product/b1255293?utm_src=pdf-body
https://www.benchchem.com/product/b1255293
https://colab.ws/articles/10.1248%2Fcpb.40.2888
https://www.benchchem.com/product/b1255293?utm_src=pdf-body
https://colab.ws/articles/10.1248%2Fcpb.40.2888
https://colab.ws/articles/10.1248%2Fcpb.40.2888
https://www.benchchem.com/product/b1255293?utm_src=pdf-body
https://www.benchchem.com/product/b1255293?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1255293
https://www.oxfordreference.com/display/10.1093/oi/authority.20110803095436949
https://www.researchgate.net/publication/225645408_Phytosiderophores_structures_and_properties_of_mugineic_acids_and_their_metal_complexes
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42222783.htm
https://pubchemlite.lcsb.uni.lu/e/compound/16070004
https://pubchem.ncbi.nlm.nih.gov/compound/16070004
https://www.chemwhat.com/avenic-acid-cas-76224-57-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

8. Biosynthesis of avenic acid A, a ferric chelating substance secreted from Avena sative L. |
ColLab [colab.ws]

e 9. Biosynthesis of avenic acid A, a ferric chelating substance secreted from Avena sative L. |
CiNii Research [cir.nii.ac.jp]

e 10. academic.oup.com [academic.oup.com]
e 11. researchgate.net [researchgate.net]

e 12. researchgate.net [researchgate.net]

e 13. academic.oup.com [academic.oup.com]
e 14. chemrxiv.org [chemrxiv.org]

 To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
Avenic Acid A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1255293#physicochemical-properties-of-avenic-acid-
al

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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